Cas no 92143-31-2 ((E)-Ceftriaxone)

(E)-Ceftriaxone is a third-generation cephalosporin antibiotic characterized by its broad-spectrum activity against Gram-positive and Gram-negative bacteria. Its key advantage lies in its enhanced stability against β-lactamases, making it effective against resistant strains. The (E)-isomer configuration contributes to improved pharmacokinetic properties, including prolonged half-life and high tissue penetration, allowing for once-daily dosing in clinical settings. It exhibits strong affinity for penicillin-binding proteins, disrupting bacterial cell wall synthesis. Ceftriaxone is particularly valuable in treating severe infections such as meningitis, sepsis, and complicated urinary tract infections. Its dual excretion pathway (renal and biliary) ensures efficacy in patients with impaired kidney function. The compound's reliability and broad coverage have established it as a cornerstone in empiric therapy.

(E)-Ceftriaxone structure

Product Name:(E)-Ceftriaxone

CAS No:92143-31-2

MF:C₁₈H₁₈N₈O₇S₃

MW:554.579918384552

CID:816318

PubChem ID:5361919

Update Time:2025-06-30

(E)-Ceftriaxone Chemical and Physical Properties

Names and Identifiers

- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2E)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-,(6R,7R)- (9CI)
- (E)-Ceftriaxone
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2E)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-,(6R,7R)
- cefatriaxone
- Ceftriaxone impurity A
- (6R,7R)-7-[[(2E)-2-(2-Amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (ACI)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-, [6R-[6α,7β(E)]]- (ZCI)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2E)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-, (6R,7R)- (9CI)
- Ro 15-2254
- Epitope ID:118239
- BIDD:GT0741
- Q421713
- BSPBio_002274
- 73384-59-5
- CEFTRIAXONE SODIUM
- GTPL5326
- DTXSID0022773
- ceftriaxone
- SCHEMBL23356
- 104376-79-6
- NS00007027
- 92143-31-2
- (6R,7R)-7-((Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-(((2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- BRD-K38010979-324-03-7
- (6R,7R)-7-((Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-(((2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-yl)thio)methyl)-8-oxo-5-thia-1-aza bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- SCHEMBL1447498
- CHEMBL552182
- Inchi： 1S/C18H18N8O7S3/c1-25-18(22-12(28)13(29)23-25)36-4-6-3-34-15-9(14(30)26(15)10(6)16(31)32)21-11(27)8(24-33-2)7-5-35-17(19)20-7/h5,9,15H,3-4H2,1-2H3,(H2,19,20)(H,21,27)(H,23,29)(H,31,32)/b24-8+/t9-,15-/m1/s1
- InChI Key： VAAUVRVFOQPIGI-TYHRLYECSA-N
- SMILES： C(C1=C(CSC2=NC(=O)C(=O)NN2C)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)/C(/C1N=C(N)SC=1)=N/OC)(=O)O

Computed Properties

Exact Mass: 554.04600
Monoisotopic Mass: 554.04605846g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 36
Rotatable Bond Count: 8
Complexity: 1110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 288Å²

Experimental Properties

PSA: 294.06000
LogP: -0.28900

(E)-Ceftriaxone Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

(E)-Ceftriaxone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C244990-25mg	(E)-Ceftriaxone	92143-31-2	25mg	$ 5126.00	2023-04-18
TRC	C244990-50mg	(E)-Ceftriaxone	92143-31-2	50mg	$ 6492.00	2023-04-18
TRC	C244990-100mg	(E)-Ceftriaxone	92143-31-2	100mg	$ 9200.00	2023-09-08